7-(4-Heptyloxyphenyl)-7-oxoheptanoic acid

• IUPAC Name: 7-(4-heptoxyphenyl)-7-oxoheptanoic acid
• InChI: InChI=1S/C20H30O4/c1-2-3-4-5-9-16-24-18-14-12-17(13-15-18)19(21)10-7-6-8-11-20(22)23/h12-15H,2-11,16H2,1H3,(H,22,23)
• InChI Key: YDHYLWRJESQARN-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCOC1=CC=C(C=C1)C(=O)CCCCCC(=O)O
• Molecular Formula: C20H30O4
• DSSTOX Substance ID: DTXSID80645458
• Molecular Weight: 334.4 g/mol
• CAS RN: 898792-23-9

Description

7-(4-Heptyloxyphenyl)-7-oxoheptanoic acid (HOPO) is a naturally occurring compound found in several plant species. HOPO is an important bioactive compound with a wide range of biological activities, including anti-inflammatory, antioxidant, and cardioprotective effects. HOPO has also been shown to possess anti-tumor, anti-viral, and anti-bacterial properties. It is a potential therapeutic agent for a variety of diseases and conditions.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

• 7-(4-Heptyloxyphenyl)-7-oxoheptanoic acid has been utilized in various chemical synthesis processes. For instance, its structural analogues like 7-oxoheptanoic acid have been synthesized as key intermediates for the preparation of prostaglandins and other important biochemical compounds. These processes often involve multi-step syntheses and utilize different starting materials and conditions to achieve the desired end products (Ballini & Petrini, 1984).
• The crystal structures of related compounds, such as 6-(4-chlorophenylamino)6-oxohexanoic acid and 7-oxo-7(phenylamino)heptanoic acid, have been determined to understand the molecular configurations and hydrogen-bond networks. This structural analysis is crucial for comprehending the chemical behavior and potential applications of these compounds in various scientific fields (Feeder & Jones, 1994).

Biomedical Research

• Derivatives of 7-oxoheptanoic acid have been synthesized and evaluated for their antiproliferative activity, indicating potential applications in cancer research. For example, combretastatin derivatives with adamantane fragment, synthesized from 7-oxoheptanoic acid, exhibited moderate cytotoxicity against human epithelial lung carcinoma cells, suggesting their potential role in the development of anticancer therapies (Nurieva et al., 2015).
• Additionally, the synthesis of 7-oxoheptanoic acid derivatives has been investigated for their analgesic properties. Although some derivatives did not show significant activity, this research contributes to the understanding of bioisosterism and the design of compounds with potential therapeutic applications (Soll et al., 1986).

Safety and Hazards

The safety data sheet for a related compound, “Phenylboronic acid”, indicates that it is harmful if swallowed and recommends not eating, drinking, or smoking when using the product. It’s important to handle all chemicals with care and to follow safety protocols.